dimethyl 2-(2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamido)terephthalate

• IUPAC Name: dimethyl 2-[[2-(oxan-4-ylmethoxy)pyridine-4-carbonyl]amino]benzene-1,4-dicarboxylate
• InChI: InChI=1S/C22H24N2O7/c1-28-21(26)16-3-4-17(22(27)29-2)18(11-16)24-20(25)15-5-8-23-19(12-15)31-13-14-6-9-30-10-7-14/h3-5,8,11-12,14H,6-7,9-10,13H2,1-2H3,(H,24,25)
• InChI Key: MYKFCPHHPSPQFB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C(=O)OC)NC(=O)C2=CC(=NC=C2)OCC3CCOCC3
• Molecular Formula: C22H24N2O7
• Molecular Weight: 428.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to dimethyl 2-(2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamido)terephthalate often involves the use of tetrahydropyran derivatives. These derivatives are commonly used as protecting groups in organic synthesis. The alcohol can later be restored by acid-catalyzed hydrolysis.

Chemical Reactions Analysis

Tetrahydropyran derivatives, which are part of the structure of the compound , are known to react with alcohols to give 2-tetrahydropyranyl ethers. These ethers are resilient to a variety of reactions.

Scientific Research Applications

Anti-Doping Control for Recombinant Erythropoietin (rHuEPO)

• Application : Researchers have explored the role of sialic acid residues in the isoelectric profiles of recombinant and natural urinary EPO. Preliminary results indicate that additional unidentified residues contribute to the more acidic properties of natural EPO. .

Optical Tweezers and Non-Contact Manipulation

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Future Directions

The future directions for research on this compound could include further exploration of its synthesis, analysis of its molecular structure, investigation of its chemical reactions, and assessment of its physical and chemical properties. Additionally, its potential applications in various fields such as organic synthesis, pharmaceuticals, agrochemicals, and dyestuffs could be explored.